Cas no 1903356-03-5 (N-Isobutyl-6-(piperazin-1-yl)pyrimidin-4-amine)

• Product Name: N-Isobutyl-6-(piperazin-1-yl)pyrimidin-4-amine
• CAS No: 1903356-03-5
• MF: C₁₂H₂₁N₅
• MW: 235.328641653061
• CID: 5048531
• Update Time: 2025-10-23

N-Isobutyl-6-(piperazin-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-isobutyl-6-(piperazin-1-yl)pyrimidin-4-amine
• N-(2-methylpropyl)-6-piperazin-1-ylpyrimidin-4-amine
• N-Isobutyl-6-(piperazin-1-yl)pyrimidin-4-amine

• Inchi： 1S/C12H21N5/c1-10(2)8-14-11-7-12(16-9-15-11)17-5-3-13-4-6-17/h7,9-10,13H,3-6,8H2,1-2H3,(H,14,15,16)
• InChI Key： ODHBIDDCCUAJRV-UHFFFAOYSA-N
• SMILES： N1(C2C=C(N=CN=2)NCC(C)C)CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 215
• XLogP3: 1.7
• Topological Polar Surface Area: 53.1

Additional information on N-Isobutyl-6-(piperazin-1-yl)pyrimidin-4-amine

Comprehensive Overview of N-Isobutyl-6-(piperazin-1-yl)pyrimidin-4-amine (CAS No. 1903356-03-5)

N-Isobutyl-6-(piperazin-1-yl)pyrimidin-4-amine (CAS No. 1903356-03-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrimidine core and piperazine moiety, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which make it a promising candidate for modulating biological targets.

The molecular structure of N-Isobutyl-6-(piperazin-1-yl)pyrimidin-4-amine includes a pyrimidine ring substituted with a piperazine group at the 6-position and an isobutylamine group at the 4-position. This arrangement contributes to its versatility in interacting with various enzymes and receptors. The compound's CAS number 1903356-03-5 serves as a unique identifier, ensuring precise referencing in scientific literature and databases.

In recent years, the demand for N-Isobutyl-6-(piperazin-1-yl)pyrimidin-4-amine has increased due to its potential role in addressing contemporary health challenges. For instance, its structural similarity to known bioactive molecules has led to investigations into its efficacy against neurological disorders and metabolic diseases. The compound's piperazine component is particularly noteworthy, as this moiety is frequently found in drugs targeting the central nervous system.

From a synthetic chemistry perspective, N-Isobutyl-6-(piperazin-1-yl)pyrimidin-4-amine is often synthesized through multi-step organic reactions, including nucleophilic substitution and condensation processes. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for subsequent biological testing. The compound's CAS 1903356-03-5 is frequently searched in chemical databases, reflecting its relevance in academic and industrial settings.

The pharmacological potential of N-Isobutyl-6-(piperazin-1-yl)pyrimidin-4-amine is a hot topic among scientists exploring novel therapeutic agents. Its ability to interact with G-protein-coupled receptors (GPCRs) and kinase enzymes has sparked interest in its use for treating conditions such as inflammation and autoimmune diseases. Additionally, the compound's pyrimidine scaffold is a common feature in antiviral and anticancer drugs, further broadening its research appeal.

Another area of interest is the compound's potential role in precision medicine. With advancements in genomics and proteomics, researchers are increasingly focusing on tailored therapies, and N-Isobutyl-6-(piperazin-1-yl)pyrimidin-4-amine could play a part in this evolving field. Its modular structure allows for derivatization, enabling the creation of analogs with enhanced specificity and reduced side effects.

Environmental and safety considerations are also paramount when working with N-Isobutyl-6-(piperazin-1-yl)pyrimidin-4-amine. While the compound is not classified as hazardous, proper handling and disposal protocols must be followed to ensure laboratory safety. Regulatory compliance, particularly in regions with stringent chemical oversight, is essential for researchers and manufacturers.

In summary, N-Isobutyl-6-(piperazin-1-yl)pyrimidin-4-amine (CAS No. 1903356-03-5) represents a compelling subject of study in modern chemistry and pharmacology. Its unique structure, combined with its potential therapeutic applications, makes it a valuable compound for ongoing research. As scientific inquiries into its properties and uses continue, this molecule is likely to remain a focal point in the quest for innovative medical solutions.